3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine

• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H10ClN3O/c1-15-9-3-2-6(11)4-7(9)8-5-10(12)14-13-8/h2-5H,1H3,(H3,12,13,14)
• InChI Key: PAMBTRVKKBROAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CC(=NN2)N
• Molecular Formula: C10H10ClN3O
• Molecular Weight: 223.66 g/mol
• CAS RN: 501902-86-9

Description

The compound “3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a type of aromatic heterocycle. Attached to this ring is an amine group (-NH2), which is a basic functional group. The molecule also contains a phenyl ring, which is a type of aromatic hydrocarbon, with a chlorine atom and a methoxy group (-OCH3) attached to it.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be planar due to the presence of the aromatic rings. The electron-donating methoxy group and the electron-withdrawing chlorine atom could cause some interesting electronic effects within the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the amine group can participate in acid-base reactions, and the aromatic rings can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups like the amine and methoxy groups could make the compound somewhat soluble in polar solvents.

Mechanism of Action

Target of Action

A structurally similar compound, 1-(5-chloro-2-methoxyphenyl)-3-{6-[2-(dimethylamino)-1-methylethoxy]pyrazin-2-yl}urea, has been shown to target the serine/threonine-protein kinase chk1 in humans .

Biochemical Pathways

This kinase plays a crucial role in cell cycle regulation, DNA repair, and cellular response to DNA damage .

Result of Action

Based on its potential target, it may influence cellular processes such as cell cycle progression and dna repair mechanisms .

Advantages and Limitations for Lab Experiments

3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine has a number of advantages and limitations for laboratory experiments. One of the main advantages of using this compound in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to use and can be synthesized quickly and efficiently. However, this compound also has some limitations, including its potential toxicity and its inability to penetrate cell membranes. Additionally, it has been found to be unstable in certain conditions, such as high temperatures and acidic pH levels.

Future Directions

There are a number of potential future directions for the use of 3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine in scientific research. One potential direction is the development of new therapeutic agents that utilize this compound as a pharmacological tool. Additionally, further research could be conducted on the mechanism of action of this compound, as well as its biochemical and physiological effects. Furthermore, research could be conducted to develop new methods for synthesizing this compound, as well as to improve its stability in certain conditions. Finally, research could be conducted to explore the potential applications of this compound in other areas, such as food science and agriculture.

Synthesis Methods

3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine can be synthesized through a number of methods, including the reaction of 5-chloro-2-methoxybenzaldehyde with hydrazine hydrate, or the reaction of 5-chloro-2-methoxybenzyl bromide with hydrazine hydrate. The reaction of 5-chloro-2-methoxybenzaldehyde with hydrazine hydrate is the most commonly used synthesis method, as it is the most efficient and cost-effective. The reaction of 5-chloro-2-methoxybenzyl bromide with hydrazine hydrate is also a viable synthesis method, but it is more expensive and less efficient.

Scientific Research Applications

3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine has a number of scientific research applications, including the synthesis of various compounds, the study of its potential therapeutic effects, and the study of its biochemical and physiological effects. It has been used in the synthesis of a number of compounds, including indole-3-carboxamides, indole-3-carboxylic acids, and benzimidazoles. It has also been studied for its potential therapeutic effects, including its ability to inhibit the growth of cancer cells, reduce inflammation, and act as an anti-oxidant. Additionally, it has been studied for its biochemical and physiological effects, including its ability to inhibit the activity of enzymes involved in the metabolism of drugs.

Safety and Hazards

Without specific data, it’s hard to say for sure, but as with any chemical, handling should be done with appropriate safety precautions. This includes wearing personal protective equipment and working in a well-ventilated area.